N-ethyl-N-methyl-3-oxo-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecane-9-sulfonamide

• IUPAC Name: N-ethyl-N-methyl-3-oxo-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecane-9-sulfonamide
• InChI: InChI=1S/C20H31N3O3S/c1-3-21(2)27(25,26)23-15-12-20(13-16-23)11-9-19(24)22(17-20)14-10-18-7-5-4-6-8-18/h4-8H,3,9-17H2,1-2H3
• InChI Key: DURRSLBAESZZKF-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)S(=O)(=O)N1CCC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CC1
• Molecular Formula: C20H31N3O3S
• Molecular Weight: 393.5 g/mol

Description

Diazaspiro[5.5]undecane derivatives are of significant interest in medicinal chemistry due to their pharmacological activities. These compounds are often explored for their potential in treating various diseases, including as anticonvulsant agents (Li et al., 2015) and in antihypertensive applications (Clark et al., 1983).

Synthesis Analysis

The synthesis of diazaspiro undecane derivatives involves various strategies, including Claisen condensation and acid-catalyzed decarboxylation and spirocyclization processes (Cordes et al., 2013). Another method includes the base-promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones (Islam et al., 2017).

Molecular Structure Analysis

The molecular structure of diazaspiro undecane derivatives typically includes a spiro linkage between a cyclohexane ring and a pyridine or similar heterocyclic ring. X-ray crystallographic techniques often elucidate their structures, revealing preferred conformations and key structural features (Islam et al., 2017).

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives undergo various chemical reactions, including electrophilic substitutions and additions, due to the presence of reactive sites in the molecule. These reactions enable the introduction of different functional groups, thus modifying the compound's chemical properties (Cordes et al., 2013).

Physical Properties Analysis

The physical properties of diazaspiro[5.5]undecane derivatives, such as solubility, melting points, and crystalline structure, are crucial for their pharmacological applications. These properties are often studied using techniques like melting point determination, solvatochromic analysis, and single-crystal X-ray diffraction (Yuan et al., 2017).

Chemical Properties Analysis

The chemical properties, including stability, reactivity, and the potential for forming derivatives, play a significant role in the compound's biological activity. For instance, the introduction of trifluoromethyl groups in diazaspiro[5.5]undecane derivatives has been explored to modify their chemical properties and enhance their pharmacological profile (Li et al., 2014).